Cas no 2168914-07-4 (3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine)

• Product Name: 3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine
• CAS No: 2168914-07-4
• MF: C₇H₉ClF₃N₃
• MW: 227.61467051506
• CID: 6358771
• PubChem ID: 165855490
• Update Time: 2025-09-28

3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine
• 2168914-07-4
• EN300-1582498

• Inchi： 1S/C7H9ClF3N3/c1-3(2)14-5(7(9,10)11)4(12)6(8)13-14/h3H,12H2,1-2H3
• InChI Key： JHWNVCKGIKAWND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)(F)F)N(C(C)C)N=1)N

Computed Properties

• Exact Mass: 227.0437095g/mol
• Monoisotopic Mass: 227.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine

3-Chloro-1-(Propan-2-yl)-5-(Trifluoromethyl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

3-Chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine, also known by its CAS registry number CAS No. 2168914-07-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system with specific substituents: a chlorine atom at position 3, an isopropyl group at position 1, and a trifluoromethyl group at position 5. These substituents contribute to the unique chemical properties and reactivity of the molecule.

The synthesis of 3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of pyrazole derivatives with high purity and yield. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of pyrazole rings under mild conditions. The introduction of the trifluoromethyl group, a common strategy in medicinal chemistry to enhance lipophilicity and metabolic stability, is typically achieved through nucleophilic substitution or coupling reactions with appropriate fluorinated reagents.

From a structural standpoint, the presence of electron-withdrawing groups such as chlorine and trifluoromethyl groups at positions 3 and 5, respectively, imparts significant electronic effects on the pyrazole ring. These effects can influence the compound's reactivity in various chemical transformations, including nucleophilic aromatic substitution and electrophilic addition reactions. The isopropyl group at position 1 adds steric bulk to the molecule, which can play a crucial role in determining its conformational flexibility and binding affinity in biological systems.

Recent studies have highlighted the potential of 3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amine as a lead compound in drug discovery efforts targeting various therapeutic areas. For example, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression. Additionally, its ability to modulate ion channels has been explored in the context of neurodegenerative diseases, showcasing its versatility as a pharmacophore.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 269 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), which are commonly employed for its characterization and quality control.

In terms of safety and handling, CAS No. 2168914-07-4 should be treated with standard precautions typical for laboratory chemicals. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and analysis to minimize exposure risks. Despite its potential hazards, the compound's benefits in research and development far outweigh its risks when handled appropriately.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights into the biological activities of 3-chloro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazol-4-amino. Collaborative efforts between academic institutions and pharmaceutical companies are expected to uncover new therapeutic applications for this compound. Furthermore, advancements in computational chemistry are being leveraged to design analogs with improved pharmacokinetic profiles, paving the way for more effective drug candidates.

In conclusion, CAS No. 2168914-07-based compounds like 3-chloro-1-(propan